Cas no 24539-58-0 (Monoheptyl Phthalate)

Monoheptyl Phthalate (MHP) is a monoester derivative of phthalic acid, commonly used as a plasticizer intermediate or additive in polymer formulations. Its key advantages include compatibility with a range of resins, contributing to improved flexibility and processability in materials such as PVC. MHP exhibits moderate solubility in organic solvents, facilitating its incorporation into various industrial applications. As a monoester, it may also serve as a precursor in the synthesis of more complex phthalate-based plasticizers. Its controlled molecular structure allows for predictable performance in formulations, making it a reliable choice for specialized material engineering. Proper handling and storage are recommended due to its chemical reactivity.
Monoheptyl Phthalate structure
Monoheptyl Phthalate structure
Product Name:Monoheptyl Phthalate
CAS No:24539-58-0
MF:C15H20O4
MW:264.316905021667
CID:289527
Update Time:2025-06-13

Monoheptyl Phthalate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylicacid, 1-heptyl ester
    • Mono(3-hydroxybutyl)phthalate-d4
    • 2-heptoxycarbonylbenzoic acid
    • Monoheptyl Phthalate
    • Phthalic acid Mono-n-heptyl ester
    • C7-9-Alkyl phthalates
    • EINECS 272-737-8
    • phthalic acid monoheptyl ester
    • Phthalsaeure-monoheptylester
    • Inchi: 1S/C15H20O4/c1-2-3-4-5-8-11-19-15(18)13-10-7-6-9-12(13)14(16)17/h6-7,9-10H,2-5,8,11H2,1H3,(H,16,17)
    • InChI Key: DMVQNBGDYPFJCC-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1C(=O)O)=O)CCCCCCC

Computed Properties

  • Exact Mass: 264.13600

Experimental Properties

  • PSA: 63.60000
  • LogP: 3.51200

Monoheptyl Phthalate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Monoheptyl Phthalate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M546490-100mg
Monoheptyl Phthalate
24539-58-0
100mg
$ 230.00 2023-09-06
TRC
M546490-1g
Monoheptyl Phthalate
24539-58-0
1g
$ 1777.00 2023-09-06
A2B Chem LLC
AF63142-100mg
PHTHALIC ACID MONO-N-HEPTYL ESTER
24539-58-0
100mg
$348.00 2024-04-20
A2B Chem LLC
AF63142-1g
PHTHALIC ACID MONO-N-HEPTYL ESTER
24539-58-0
1g
$1822.00 2024-04-20
SHENG KE LU SI SHENG WU JI SHU
sc-484558-100mg
Monoheptyl phthalate,
24539-58-0
100mg
¥2858.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-484560-5mg
Monoheptyl phthalate-d4,
24539-58-0
5mg
¥2858.00 2023-09-05
TRC
M546490-1000mg
Monoheptyl Phthalate
24539-58-0
1g
$1774.00 2023-05-17
SHENG KE LU SI SHENG WU JI SHU
sc-484558-100 mg
Monoheptyl phthalate,
24539-58-0
100MG
¥2,858.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-484560-5 mg
Monoheptyl phthalate-d4,
24539-58-0
5mg
¥2,858.00 2023-07-11

Additional information on Monoheptyl Phthalate

Research Brief on Monoheptyl Phthalate (CAS: 24539-58-0): Recent Advances and Implications

Monoheptyl Phthalate (MHP, CAS: 24539-58-0) is a monoester derivative of phthalic acid, which has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its potential applications and environmental impact. Recent studies have focused on its metabolic pathways, toxicological profiles, and potential industrial uses. This brief synthesizes the latest findings to provide a comprehensive overview of MHP's current research landscape.

A 2023 study published in Environmental Science & Technology investigated the biodegradation of MHP in aquatic environments, revealing that certain microbial consortia can degrade MHP into non-toxic metabolites within 14 days under optimal conditions. This finding is critical for assessing its environmental persistence and developing bioremediation strategies. The study employed advanced LC-MS/MS techniques to track degradation intermediates, confirming the cleavage of the ester bond as the primary degradation mechanism.

In toxicology, a recent Journal of Applied Toxicology paper (2024) highlighted MHP's endocrine-disrupting potential at concentrations as low as 10 μM in vitro. Using human adrenal carcinoma (H295R) cells, researchers demonstrated that MHP alters steroidogenesis by upregulating CYP17A1 and CYP19A1 gene expression. These results suggest the need for further in vivo studies to evaluate its health risks, particularly in occupational exposure scenarios.

Pharmaceutical applications of MHP have emerged in drug formulation research. A 2024 International Journal of Pharmaceutics study explored its use as a plasticizer in controlled-release matrix tablets. The research showed that MHP-containing formulations achieved superior zero-order release kinetics compared to traditional phthalates, with 92% drug release at 12 hours in dissolution tests. This property makes MHP a promising candidate for developing extended-release oral dosage forms.

Analytical chemistry advancements have enabled more precise MHP detection. A novel UPLC-QTOF-MS method developed in 2024 achieves a detection limit of 0.1 ng/mL for MHP in biological matrices, representing a 10-fold improvement over previous techniques. This breakthrough facilitates epidemiological studies on human exposure levels and supports regulatory monitoring efforts.

Current research gaps include comprehensive human biomonitoring data and long-term ecotoxicological studies. The European Chemicals Agency has listed MHP for priority evaluation under REACH regulations in 2025, reflecting growing regulatory interest. Future research directions likely include structure-activity relationship studies to modify its properties for safer industrial applications and detailed investigations of its interaction with nuclear receptors.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd